5-(3,4-Dimethoxyphenyl)nicotinic acid
Overview
Description
5-(3,4-Dimethoxyphenyl)nicotinic acid, also known as DMPPN, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DMPPN belongs to the class of nicotinic acid derivatives and has been found to exhibit various biochemical and physiological effects.
Scientific Research Applications
Pharmaceutical Applications
Nicotinic acid derivatives, including “5-(3,4-Dimethoxyphenyl)nicotinic acid”, have been used for many years as co-agents to reduce high levels of fats in the blood . However, undesirable side effects have limited their use .
Treatment of Pneumonia
Some nicotinic acid derivatives have shown high efficacy in treating diseases such as pneumonia . This suggests that “5-(3,4-Dimethoxyphenyl)nicotinic acid” could potentially be used in the treatment of respiratory diseases.
Kidney Disease Management
Nicotinic acid derivatives have also been effective in managing kidney diseases . This opens up the possibility of using “5-(3,4-Dimethoxyphenyl)nicotinic acid” in the treatment of renal conditions.
Alzheimer’s Disease Treatment
Some derivatives of nicotinic acid have proven effective against Alzheimer’s disease . This suggests that “5-(3,4-Dimethoxyphenyl)nicotinic acid” could potentially be used in the treatment of neurodegenerative diseases.
Cardiovascular Disease Prevention
Nicotinic acid has the ability to reduce the risk of heart attacks, atherosclerotic diseases, and high blood pressure diseases associated with kidney disease . Therefore, “5-(3,4-Dimethoxyphenyl)nicotinic acid” might have potential applications in cardiovascular disease prevention.
Anti-inflammatory and Analgesic Efficacy
Some 2-substituted aryl derivatives of nicotinic acid have proven their anti-inflammatory and analgesic efficacy . This suggests that “5-(3,4-Dimethoxyphenyl)nicotinic acid” could potentially be used in the treatment of inflammatory conditions and pain management.
Mechanism of Action
Target of Action
Given its structural similarity to niacin (also known as nicotinic acid), it’s plausible that it may interact with similar targets . Niacin is known to interact with a variety of targets, including enzymes involved in lipid metabolism and receptors such as the G protein-coupled receptor 109A .
Mode of Action
Based on the known actions of niacin, it can be inferred that this compound might interact with its targets to influence lipid metabolism . For instance, niacin has been shown to inhibit diacylglycerol acyltransferase-2, a key enzyme for triglyceride synthesis . This inhibition results in accelerated intracellular hepatic apo B degradation and decreased secretion of VLDL and LDL particles .
Biochemical Pathways
Based on the actions of niacin, it can be speculated that this compound may influence pathways related to lipid metabolism . Niacin is known to affect the metabolism of lipoproteins, including very-low-density lipoprotein (VLDL), low-density lipoprotein (LDL), and high-density lipoprotein (HDL) .
Pharmacokinetics
The pharmacokinetics of niacin, a structurally similar compound, are better understood . Niacin is known to be well-absorbed and is metabolized in the liver . Its metabolites are excreted in urine .
Result of Action
Based on the known effects of niacin, it can be inferred that this compound might have similar effects, such as reducing levels of ldl and vldl, and increasing levels of hdl .
properties
IUPAC Name |
5-(3,4-dimethoxyphenyl)pyridine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO4/c1-18-12-4-3-9(6-13(12)19-2)10-5-11(14(16)17)8-15-7-10/h3-8H,1-2H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKKNTDWMTBRGCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC(=CN=C2)C(=O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10646973 | |
Record name | 5-(3,4-Dimethoxyphenyl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10646973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3,4-Dimethoxyphenyl)nicotinic acid | |
CAS RN |
887973-42-4 | |
Record name | 5-(3,4-Dimethoxyphenyl)-3-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=887973-42-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(3,4-Dimethoxyphenyl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10646973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.